Cas no 2169389-57-3 (2-bromoethyl 1,2,5-oxadiazole-3-carboxylate)
2169389-57-3 structure
Product Name:2-bromoethyl 1,2,5-oxadiazole-3-carboxylate
CAS No:2169389-57-3
MF:C5H5BrN2O3
MW:221.008800268173
CID:6493308
PubChem ID:165532178
Update Time:2024-01-10
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromoethyl 1,2,5-oxadiazole-3-carboxylate
- EN300-1572655
- 2169389-57-3
-
- Inchi: 1S/C5H5BrN2O3/c6-1-2-10-5(9)4-3-7-11-8-4/h3H,1-2H2
- InChI Key: PWCWHLZHBHMWRX-UHFFFAOYSA-N
- SMILES: BrCCOC(C1C=NON=1)=O
Computed Properties
- Exact Mass: 219.94835g/mol
- Monoisotopic Mass: 219.94835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 65.2Ų
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572655-0.05g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 0.05g |
$612.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-0.1g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 0.1g |
$640.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-0.25g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 0.25g |
$670.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-0.5g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 0.5g |
$699.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-1.0g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 1g |
$728.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-2.5g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 2.5g |
$1428.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-5.0g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 5g |
$2110.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-10.0g |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 10g |
$3131.0 | 2023-06-05 | ||
| Enamine | EN300-1572655-50mg |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 50mg |
$612.0 | 2023-09-24 | ||
| Enamine | EN300-1572655-100mg |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate |
2169389-57-3 | 100mg |
$640.0 | 2023-09-24 |
2-bromoethyl 1,2,5-oxadiazole-3-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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